Cas no 2138525-09-2 (1-(oxan-2-yl)cyclopropane-1-sulfonyl chloride)

• Product Name: 1-(oxan-2-yl)cyclopropane-1-sulfonyl chloride
• CAS No: 2138525-09-2
• MF: C₈H₁₃ClO₃S
• MW: 224.705020666122
• CID: 6110569
• PubChem ID: 165875508
• Update Time: 2025-05-20

1-(oxan-2-yl)cyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(oxan-2-yl)cyclopropane-1-sulfonyl chloride
• 2138525-09-2
• EN300-1142947

• Inchi： 1S/C8H13ClO3S/c9-13(10,11)8(4-5-8)7-3-1-2-6-12-7/h7H,1-6H2
• InChI Key： KSENISFYNVCVPB-UHFFFAOYSA-N
• SMILES： ClS(C1(C2CCCCO2)CC1)(=O)=O

Computed Properties

• Exact Mass: 224.0273931g/mol
• Monoisotopic Mass: 224.0273931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-(oxan-2-yl)cyclopropane-1-sulfonyl chloride

1-(oxan-2-yl)cyclopropane-1-sulfonyl chloride: A Comprehensive Overview

The compound with CAS No. 2138525-09-2, commonly referred to as 1-(oxan-2-yl)cyclopropane-1-sulfonyl chloride, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into its structure, properties, applications, and the latest research findings related to this compound.

1-(oxan-2-yl)cyclopropane-1-sulfonyl chloride is characterized by its cyclopropane ring fused with a sulfonyl chloride group and an oxane (tetrahydropyran) substituent. The molecule's structure makes it highly reactive, particularly due to the electron-withdrawing nature of the sulfonyl chloride group. This reactivity renders it useful in various chemical reactions, including nucleophilic substitutions and cyclizations.

Recent studies have highlighted the importance of cyclopropane sulfonyl chlorides in drug discovery and materials synthesis. For instance, researchers have explored the use of 1-(oxan-2-yl)cyclopropane-1-sulfonyl chloride as a building block for constructing complex molecular architectures. Its ability to undergo ring-opening reactions under specific conditions has made it a valuable precursor in organic synthesis.

The physical properties of 1-(oxan-2-yl)cyclopropane-1-sulfonyl chloride are also worth noting. It is typically a crystalline solid with a melting point of approximately 78°C and a boiling point around 150°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and THF (tetrahydrofuran). These properties make it suitable for use in various solvent systems commonly employed in organic chemistry.

In terms of applications, 1-(oxan-2-yl)cyclopropane-1-sulfonyl chloride has found utility in several areas:

Firstly, it serves as an intermediate in the synthesis of bioactive compounds. Its reactivity allows for the formation of diverse structures, making it a versatile tool in medicinal chemistry. For example, recent research has demonstrated its role in the construction of cyclic sulfonamides, which exhibit potential anti-inflammatory and analgesic activities.

Secondly, this compound is employed in polymer science as a crosslinking agent. The sulfonyl chloride group enables it to react with hydroxyl-containing polymers, leading to the formation of robust crosslinked networks with improved mechanical properties.

Lastly, cyclopropane sulfonyl chlorides like this one are being investigated for their potential use in advanced materials such as stimuli-responsive polymers and self-healing materials.

The synthesis of 1-(oxan-2-yl)cyclopropane-1-sulfonyl chloride typically involves multi-step processes starting from cyclopropane precursors. Recent advancements have focused on optimizing these processes to enhance yield and purity while minimizing environmental impact. For instance, researchers have developed catalytic methods that reduce reaction times and improve selectivity.

In terms of safety and handling, care must be taken due to the reactivity of the sulfonyl chloride group. Proper protective equipment should be used during handling, and the compound should be stored in a cool, dry place away from incompatible materials.

Looking ahead, the continued exploration of 1-(oxan-2-yl)cyclopropane-1-sulfonyl chloride is expected to yield further insights into its potential applications. With ongoing research into its reactivity and compatibility with various chemical systems, this compound is poised to play an increasingly important role in both academic and industrial settings.